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Compound of Interest

Compound Name: Ansatrienin A

Cat. No.: B017142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ansatrienin A, a

potent ansamycin antibiotic, in cancer research. This document details its mechanism of action,

highlights cell lines with reported sensitivity, and offers detailed protocols for key experimental

assays.

Introduction
Ansatrienin A is a naturally occurring ansamycin antibiotic isolated from Streptomyces

species.[1] Like other members of the ansamycin class, it exhibits significant antitumor activity.

Its mechanism of action is primarily attributed to the inhibition of Heat Shock Protein 90

(Hsp90), a molecular chaperone crucial for the stability and function of numerous client proteins

involved in cancer cell growth, proliferation, and survival. While specific cytotoxicity data across

a broad panel of cancer cell lines is limited in publicly available literature, Ansatrienin A has

been shown to have potent activity against various tumor cell lines.[1]

Mechanism of Action: Hsp90 Inhibition
Ansatrienin A, as an Hsp90 inhibitor, binds to the ATP-binding pocket in the N-terminal domain

of Hsp90. This competitive inhibition disrupts the chaperone's function, leading to the

misfolding and subsequent degradation of Hsp90 client proteins via the ubiquitin-proteasome

pathway. Many of these client proteins are oncoproteins critical for cancer cell signaling and

survival, including:
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Receptor Tyrosine Kinases: EGFR, HER2

Signaling Kinases: Raf-1, Akt, Cdk4

Transcription Factors: HIF-1α, steroid hormone receptors

The degradation of these client proteins disrupts multiple oncogenic signaling pathways

simultaneously, leading to cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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